Cas no 26818-03-1 (1-bromopentan-2-ol)

1-Bromopentan-2-ol (CAS: 53404-19-6) is a brominated secondary alcohol with the molecular formula C₅H₁₁BrO. This compound is characterized by its reactive bromine and hydroxyl functional groups, making it a versatile intermediate in organic synthesis. It is particularly useful in nucleophilic substitution reactions, cyclization processes, and the preparation of heterocyclic compounds. The presence of both bromine and hydroxyl groups allows for selective modifications, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its well-defined structure and reactivity profile ensure consistent performance in synthetic workflows. Proper handling under controlled conditions is recommended due to its potential lachrymatory and irritant properties.

1-bromopentan-2-ol structure

Product name:1-bromopentan-2-ol

CAS No:26818-03-1

MF:C₅H₁₁BrO

MW:167.044241189957

CID:6100588

PubChem ID:13016769

1-bromopentan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-bromopentan-2-ol
- 2-Pentanol, 1-bromo-
- SCHEMBL18215220
- 26818-03-1
- BBA81803
- EN300-1914049
- 1-bromo-pentan-2-ol
- Inchi： 1S/C5H11BrO/c1-2-3-5(7)4-6/h5,7H,2-4H2,1H3
- InChI Key： AMCWGHNIYLEOOO-UHFFFAOYSA-N
- SMILES： C(Br)C(O)CCC

Computed Properties

Exact Mass: 165.99933g/mol
Monoisotopic Mass: 165.99933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 39.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.367±0.06 g/cm3(Predicted)
Boiling Point: 77-79 °C(Press: 16-18 Torr)
pka: 13.89±0.20(Predicted)

1-bromopentan-2-ol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1914049-1.0g	1-bromopentan-2-ol	26818-03-1	95%	1g	$971.0	2023-06-01
Enamine	EN300-1914049-0.5g	1-bromopentan-2-ol	26818-03-1	95%	0.5g	$758.0	2023-09-17
Enamine	EN300-1914049-10.0g	1-bromopentan-2-ol	26818-03-1	95%	10g	$4176.0	2023-06-01
Enamine	EN300-1914049-0.1g	1-bromopentan-2-ol	26818-03-1	95%	0.1g	$337.0	2023-09-17
Enamine	EN300-1914049-5.0g	1-bromopentan-2-ol	26818-03-1	95%	5g	$2816.0	2023-06-01
Enamine	EN300-1914049-10g	1-bromopentan-2-ol	26818-03-1	95%	10g	$4176.0	2023-09-17
1PlusChem	1P01FQV1-250mg	1-bromopentan-2-ol	26818-03-1	95%	250mg	$657.00	2024-05-08
Enamine	EN300-1914049-5g	1-bromopentan-2-ol	26818-03-1	95%	5g	$2816.0	2023-09-17
A2B Chem LLC	AY13469-2.5g	1-bromopentan-2-ol	26818-03-1	95%	2.5g	$2039.00	2024-04-20
1PlusChem	1P01FQV1-100mg	1-bromopentan-2-ol	26818-03-1	95%	100mg	$479.00	2024-05-08